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Compound of Interest

Compound Name: Disperse Red 54

Cat. No.: B1584396 Get Quote

For researchers, scientists, and drug development professionals, accurate quantification of

chemical compounds is paramount. This guide provides a comprehensive comparison of

spectroscopic methods for validating the concentration of Disperse Red 54, a widely used

monoazo dye. We present a detailed experimental protocol for its quantification using UV-Vis

spectroscopy and compare its key properties with two common alternatives, Disperse Red 13

and Disperse Red 60.

Disperse Red 54, with the chemical formula C19H18ClN5O4 and a molecular weight of 415.83

g/mol , is a synthetic dye valued for its coloring applications.[1] Accurate determination of its

concentration in solution is crucial for quality control, experimental reproducibility, and various

research applications. UV-Vis spectroscopy offers a straightforward and reliable method for this

purpose.

Comparative Analysis of Red Disperse Dyes
To provide a comprehensive overview, this guide compares the essential properties of

Disperse Red 54 with two other commercially significant red disperse dyes: Disperse Red 13

and Disperse Red 60. The selection of a suitable dye often depends on its chemical structure,

spectral properties, and performance characteristics.
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Property Disperse Red 54 Disperse Red 13 Disperse Red 60

C.I. Name Disperse Red 54 Disperse Red 13 Disperse Red 60

CAS Number
12217-86-6 / 6657-37-

0 / 6021-61-0[1]
3180-81-2[2] 17418-58-5[3]

Chemical Class Single Azo[1] Single Azo[2] Anthraquinone[4]

Molecular Formula C19H18ClN5O4[1] C16H17ClN4O3[2] C20H13NO4[3][4]

Molecular Weight (

g/mol )
415.83[1] 348.78[2] 331.32[4]

λmax (nm)
To be determined

experimentally
503[5]

To be determined

experimentally

Molar Absorptivity (ε)
To be determined

experimentally

To be determined

experimentally

To be determined

experimentally

Experimental Protocol: Validating Disperse Red 54
Concentration using UV-Vis Spectroscopy
This protocol outlines the steps for determining the concentration of Disperse Red 54 in a

solution using a UV-Vis spectrophotometer. The method is based on the Beer-Lambert law,

which states that the absorbance of a solution is directly proportional to the concentration of the

analyte and the path length of the light beam through the solution.

Materials and Equipment:
Disperse Red 54 powder

Spectrophotometric grade solvent (e.g., acetone, methanol, or dimethylformamide)

UV-Vis Spectrophotometer

Quartz or glass cuvettes (1 cm path length)

Volumetric flasks (various sizes)
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Micropipettes

Analytical balance

Procedure:
Solvent Selection: Disperse Red 54 is soluble in solvents like acetone and ethanol.[2] The

choice of solvent should be one that dissolves the dye completely and does not absorb

significantly in the visible region of the spectrum where the dye absorbs.

Determination of Maximum Wavelength (λmax):

Prepare a dilute solution of Disperse Red 54 in the chosen solvent.

Scan the absorbance of the solution over a wavelength range of 380-700 nm to identify

the wavelength of maximum absorbance (λmax). This is the wavelength at which

subsequent measurements will be taken for maximum sensitivity. For similar red disperse

dyes, the λmax is typically in the 390 to 550 nm range.[6]

Preparation of Standard Solutions:

Accurately weigh a precise amount of Disperse Red 54 powder and dissolve it in the

chosen solvent in a volumetric flask to prepare a stock solution of known concentration.

Perform a series of serial dilutions from the stock solution to prepare at least five standard

solutions of decreasing concentrations.

Generation of a Calibration Curve:

Set the spectrophotometer to the predetermined λmax.

Use the pure solvent as a blank to zero the instrument.

Measure the absorbance of each standard solution.

Plot a graph of absorbance versus concentration for the standard solutions. This will

generate a calibration curve. The plot should be linear and pass through the origin.
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Measurement of Unknown Sample:

Measure the absorbance of the Disperse Red 54 solution with an unknown concentration

at the same λmax.

Ensure the absorbance reading falls within the linear range of the calibration curve. If

necessary, dilute the sample.

Concentration Determination:

Determine the concentration of the unknown sample by interpolating its absorbance value

on the calibration curve or by using the equation of the line obtained from the linear

regression of the calibration curve (y = mx + c, where y is absorbance, x is concentration,

m is the slope, and c is the y-intercept).

Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for validating the

concentration of Disperse Red 54.
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Caption: Experimental workflow for concentration validation.

This guide provides a foundational framework for the spectroscopic validation of Disperse Red
54. For highly accurate measurements, it is recommended to use a certified reference standard

of the dye for the preparation of the calibration curve. Researchers should also consider the

potential for solvent effects on the λmax and molar absorptivity and ensure consistency in the

solvent used throughout the experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic Validation of Disperse Red 54
Concentration: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584396#validating-the-concentration-of-disperse-
red-54-using-spectroscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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